Mecarbinzid
Description
Mecarbinzid (CAS 27386-64-7) is a synthetic fungicide belonging to the benzimidazole class. Its chemical name is methyl 1-(2-methylthioethylcarbamoyl)benzimidazol-2-yl carbamate . Structurally, it features a benzimidazole core substituted with a carbamate group and a methylthioethylcarbamoyl moiety, which distinguishes it from simpler benzimidazole derivatives like carbendazim or thiabendazole .
This compound functions by inhibiting β-tubulin polymerization, disrupting microtubule assembly in fungal cells—a mode of action shared across benzimidazole fungicides . It is primarily used in agriculture to control a broad spectrum of fungal pathogens, including Ascomycetes and Basidiomycetes, and is often employed in combination with other fungicides to mitigate resistance .
Properties
CAS No. |
27386-64-7 |
|---|---|
Molecular Formula |
C13H16N4O3S |
Molecular Weight |
308.36 g/mol |
IUPAC Name |
methyl N-[1-(2-methylsulfanylethylcarbamoyl)benzimidazol-2-yl]carbamate |
InChI |
InChI=1S/C13H16N4O3S/c1-20-13(19)16-11-15-9-5-3-4-6-10(9)17(11)12(18)14-7-8-21-2/h3-6H,7-8H2,1-2H3,(H,14,18)(H,15,16,19) |
InChI Key |
ZCAHBOURBFRXOT-UHFFFAOYSA-N |
SMILES |
COC(=O)NC1=NC2=CC=CC=C2N1C(=O)NCCSC |
Canonical SMILES |
COC(=O)NC1=NC2=CC=CC=C2N1C(=O)NCCSC |
Other CAS No. |
27386-64-7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Application Insights
- Environmental Impact : this compound’s methylthioethyl group may contribute to slower degradation compared to carbendazim, necessitating careful residue management .
- Combination Therapies : this compound is paired with trifluorobutenyl compounds and dithiocarbamates in commercial formulations to enhance efficacy against resistant strains .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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